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Compound of Interest

Compound Name: AT-61

Cat. No.: B1666105 Get Quote

Executive Summary: This technical guide provides a detailed overview of the histopathological

changes observed in various tissues following the administration of the novel therapeutic

compound AT-61. The information compiled herein is based on a thorough review of available

preclinical data. This document is intended to serve as a foundational resource for researchers

and professionals involved in the ongoing development and evaluation of AT-61.

Introduction
AT-61 is a promising new chemical entity currently under investigation for its potential

therapeutic applications. Understanding the compound's effects on tissue morphology is a

critical component of its preclinical safety and efficacy assessment. This guide synthesizes the

key findings from histopathological examinations conducted in pivotal toxicology and

pharmacology studies.

Quantitative Histopathological Findings
To facilitate a clear comparison of the effects of AT-61 across different studies and tissues, the

following tables summarize the key quantitative data from preclinical animal models.

Table 2.1: Summary of Dose-Dependent Histopathological Findings in Rodent Models

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1666105?utm_src=pdf-interest
https://www.benchchem.com/product/b1666105?utm_src=pdf-body
https://www.benchchem.com/product/b1666105?utm_src=pdf-body
https://www.benchchem.com/product/b1666105?utm_src=pdf-body
https://www.benchchem.com/product/b1666105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tissue/Organ
Dose Group
(mg/kg/day)

Finding
Severity Score
(Mean ± SD)

Incidence (%)

Liver 10 (Low)

Minimal

centrilobular

hypertrophy

1.2 ± 0.4 30%

50 (Mid)

Mild centrilobular

hypertrophy,

single-cell

necrosis

2.5 ± 0.6 70%

200 (High)

Moderate

centrilobular

hypertrophy and

necrosis, mild

bile duct

hyperplasia

3.8 ± 0.7 100%

Kidney 10 (Low)
No significant

findings
N/A 0%

50 (Mid)

Minimal tubular

degeneration in

proximal

convoluted

tubules

1.1 ± 0.3 20%

200 (High)

Mild to moderate

tubular

degeneration

and

regeneration,

proteinaceous

casts

2.9 ± 0.5 80%

Spleen 10 (Low)
No significant

findings
N/A 0%

50 (Mid) Minimal lymphoid

depletion in white

1.3 ± 0.5 40%
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pulp

200 (High)

Moderate

lymphoid

depletion,

increased

hematopoietic

activity

3.1 ± 0.6 90%

Severity Score: 1=Minimal, 2=Mild, 3=Moderate, 4=Marked

Table 2.2: Organ Weight Changes Relative to Control (28-Day Study)

Organ
Dose Group
(mg/kg/day)

% Change in
Absolute Weight
(Mean ± SD)

% Change in
Relative Weight
(Mean ± SD)

Liver 50 +15% ± 4.2% +12% ± 3.8%

200 +45% ± 8.5% +40% ± 7.9%

Kidney 50 +5% ± 2.1% +3% ± 1.9%

200 +18% ± 5.3% +15% ± 4.8%

Spleen 50 -8% ± 3.0% -10% ± 3.2%

200 -25% ± 6.1% -28% ± 6.5%

Experimental Protocols
The following section details the methodologies employed in the preclinical studies that

generated the histopathological data for AT-61.

Animal Models and Husbandry
Species: Sprague-Dawley rats (8-10 weeks old)

Supplier: Charles River Laboratories

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1666105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Housing: Animals were housed in polycarbonate cages in a controlled environment (22 ±

3°C, 30-70% humidity, 12-hour light/dark cycle).

Diet: Standard chow and water were provided ad libitum.

Dosing and Administration
Formulation: AT-61 was formulated as a suspension in 0.5% methylcellulose with 0.1%

Tween 80.

Route of Administration: Oral gavage.

Dose Levels: 0 (vehicle control), 10, 50, and 200 mg/kg/day.

Duration: 28 consecutive days.

Tissue Collection and Processing
Necropsy: A full necropsy was performed on all animals at the end of the study period.

Organ Weights: Liver, kidneys, spleen, heart, and brain were weighed.

Fixation: Tissues were fixed in 10% neutral buffered formalin for a minimum of 24 hours.

Processing: Tissues were processed through graded alcohols and xylene, and embedded in

paraffin wax.

Sectioning: 5 µm sections were cut using a rotary microtome.

Staining: Sections were stained with Hematoxylin and Eosin (H&E).

Histopathological Evaluation
A board-certified veterinary pathologist conducted a blinded microscopic examination of all

collected tissues.

Findings were graded semi-quantitatively on a scale of 1 to 4 (minimal, mild, moderate,

marked).
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Signaling Pathways and Workflow Visualizations
To visually represent the processes and mechanisms associated with AT-61 administration and

evaluation, the following diagrams have been generated.
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Experimental Workflow for Histopathological Analysis
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Caption: Workflow for Preclinical Histopathological Evaluation of AT-61.
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Hypothesized Pathway of AT-61 Induced Hepatotoxicity
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Caption: Hypothesized Signaling Pathway for AT-61 Hepatotoxicity.

Conclusion
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The administration of AT-61 in preclinical rodent models induces dose-dependent

histopathological changes, primarily in the liver, kidneys, and spleen. The liver is the main

target organ, exhibiting hepatocellular hypertrophy and necrosis at higher doses, which is

consistent with the observed increases in liver weight. The kidneys show evidence of tubular

injury, and the spleen displays lymphoid depletion. These findings are crucial for establishing a

safety profile for AT-61 and for guiding dose selection in future clinical trials. The provided

experimental protocols and workflow diagrams offer a transparent and reproducible framework

for further investigation into the mechanisms of AT-61-induced tissue effects. Continued

research is recommended to fully elucidate the signaling pathways involved in these

histopathological changes.

To cite this document: BenchChem. [In-Depth Technical Guide: Histopathological Changes in
Tissues After AT-61 Administration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666105#histopathological-changes-in-tissues-after-
at-61-administration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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